Cas no 133886-40-5 (Benzenesulfonamide, 4-methyl-N-2-propenyl-N-2-propynyl-)

Benzenesulfonamide, 4-methyl-N-2-propenyl-N-2-propynyl- structure
133886-40-5 structure
Product Name:Benzenesulfonamide, 4-methyl-N-2-propenyl-N-2-propynyl-
CAS No:133886-40-5
MF:C13H15NO2S
MW:249.32870221138
CID:1242788
PubChem ID:7099150
Update Time:2025-04-20

Benzenesulfonamide, 4-methyl-N-2-propenyl-N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-methyl-N-2-propenyl-N-2-propynyl-
    • 4-methyl-N-prop-2-enyl-N-prop-2-ynylbenzenesulfonamide
    • N-allyl-N-propargyl-4-methylbenzenesulfonamide
    • DTXSID40427772
    • AKOS030229661
    • AQ-917/42754681
    • 4-methyl-N-(prop-2-en-1-yl)-N-(prop-2-yn-1-yl)benzene-1-sulfonamide
    • N-Allyl-4-methyl-N-(prop-2-yn-1-yl)benzenesulfonamide
    • N-(2-propenyl)-N-(2-propynyl)-4-methylphenylsulfonamide
    • HS-6487
    • SCHEMBL6776106
    • 133886-40-5
    • N-allyl-4-methyl-N-(2-propynyl)benzenesulfonamide
    • QITLNHICIUWDTD-UHFFFAOYSA-N
    • DB-320901
    • Inchi: 1S/C13H15NO2S/c1-4-10-14(11-5-2)17(15,16)13-8-6-12(3)7-9-13/h1,5-9H,2,10-11H2,3H3
    • InChI Key: QITLNHICIUWDTD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N(CC#C)CC=C)(=O)=O

Computed Properties

  • Exact Mass: 249.08245
  • Monoisotopic Mass: 249.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
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